Cas no 111093-45-9 (Adenosine,5'-[[(3S)-3-amino-3-carboxypropyl]methyl-t3-sulfonio]-5'-deoxy-, inner salt)

• Product Name: Adenosine,5'-[[(3S)-3-amino-3-carboxypropyl]methyl-t3-sulfonio]-5'-deoxy-, inner salt
• CAS No: 111093-45-9
• MF: C₁₅H₂₂N₆O₅S
• MW: 404.461709260941
• CID: 129107
• PubChem ID: 92043185
• Update Time: 2025-04-18

Adenosine,5'-[[(3S)-3-amino-3-carboxypropyl]methyl-t3-sulfonio]-5'-deoxy-, inner salt Chemical and Physical Properties

Names and Identifiers

• Adenosine,5'-[[(3S)-3-amino-3-carboxypropyl]methyl-t3-sulfonio]-5'-deoxy-, inner salt
• S-ADENOSYL-L-[METHYL-3H]METHIONINE
• (Methyl-3H)-S-adenosylmethionine
• Adenosine, 5'-((3-amino-3-carboxypropyl)methyl-t3-sulfonio)-5'-deoxy-, inner salt, (3S)-
• SAM (METHYL-3H)
• S-ADENOSYL-L-METHIONINE, [METHYL-3H]
• ADENOSYL-L-METHIONINE, S-[METHYL-3H]-
• S-(5μ-Adenosyl)-L-methionine-(methyl-3H)
• 111093-45-9
• S-Adenosyl-(methyl-3H)-methionine
• DTXSID301015576
• (2S)-2-amino-4-[[(2S,3S,4R,5R)-5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methyl-(tritritiomethyl)sulfonio]butanoate

• Inchi： 1S/C15H22N6O5S/c1-27(3-2-7(16)15(24)25)4-8-10(22)11(23)14(26-8)21-6-20-9-12(17)18-5-19-13(9)21/h5-8,10-11,14,22-23H,2-4,16H2,1H3,(H2-,17,18,19,24,25)/t7-,8+,10+,11+,14+,27?/m0/s1/i1T3
• InChI Key： MEFKEPWMEQBLKI-QGRBLFOHSA-N
• SMILES： [S+](C([3H])([3H])[3H])(CC[C@@H](C(=O)[O-])N)C[C@@H]1[C@H]([C@H]([C@H](N2C=NC3C(N)=NC=NC2=3)O1)O)O

Computed Properties

• Exact Mass: 400.15312
• Monoisotopic Mass: 404.16191175g/mol
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 527
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.8
• Topological Polar Surface Area: 187Ų

Experimental Properties

• Flash Point: 58 °C
• PSA: 182.63

Adenosine,5'-[[(3S)-3-amino-3-carboxypropyl]methyl-t3-sulfonio]-5'-deoxy-, inner salt Security Information

• Hazardous Material transportation number：UN 2910 7
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：
• Risk Phrases：36/37/38
• Safety Term：Hazard Codes R,XiRisk Statements 36/37/38Safety Statements 26-36RIDADR UN 2910 7WGK Germany 3